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Abstract
This technical guide provides a comprehensive overview of the fundamental properties of

Dichloro(dicyclopentadiene)platinum(II) (CAS No. 12083-92-0), a notable organoplatinum

complex. Often referred to by the misnomer Dichloro(dicyclopentadienyl)platinum(II), this

compound's correct chemical identity, featuring a dicyclopentadiene ligand, is crucial for

accurate scientific discourse. This document details its chemical and physical characteristics,

provides insights into its synthesis and reactivity, and explores its primary application as a

catalyst in organic synthesis, particularly in hydrosilylation reactions. While its potential in drug

development remains largely unexplored, this guide serves as a foundational resource for

researchers interested in the chemical attributes and catalytic potential of this platinum(II)

complex.

Chemical and Physical Properties
Dichloro(dicyclopentadiene)platinum(II) is a solid, air-stable organometallic compound. Its core

structure consists of a central platinum(II) atom coordinated to two chloride ions and one
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dicyclopentadiene molecule, which acts as a bidentate ligand.

Table 1: Physical and Chemical Properties of Dichloro(dicyclopentadiene)platinum(II)

Property Value Source

CAS Number 12083-92-0 [1]

Molecular Formula C₁₀H₁₂Cl₂Pt [1]

Molecular Weight 398.19 g/mol [1]

Appearance Solid [1]

Melting Point 220-222 °C [1]

Synonyms

Platinum, dichloro[(2,3,5,6-

η)-3a,4,7,7a-tetrahydro-4,7-

methano-1H-indene]-

[1]

Synthesis and Characterization
While detailed spectroscopic and crystallographic data for

Dichloro(dicyclopentadiene)platinum(II) are not readily available in publicly accessible

literature, its synthesis generally follows established methods for preparing similar platinum-

diene complexes.

General Synthetic Approach
A common method for the synthesis of dichloro(diene)platinum(II) complexes involves the

reaction of a platinum(II) precursor, such as potassium tetrachloroplatinate(II) (K₂[PtCl₄]), with

the corresponding diene. The diene displaces two of the chloride ligands from the coordination

sphere of the platinum atom.

A general experimental protocol for a related compound, dichloro(1,5-

cyclooctadiene)platinum(II), is well-documented and can be adapted for the synthesis of the

dicyclopentadiene analogue.[2]

Experimental Protocol: Synthesis of Dichloro(1,5-cyclooctadiene)platinum(II) (for reference)[2]
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Potassium tetrachloroplatinate(II) is dissolved in a suitable solvent, typically an aqueous

alcohol mixture.

The diene (in this case, 1,5-cyclooctadiene) is added to the solution.

The reaction mixture is stirred, often with heating, to facilitate the ligand exchange.

The product, being less soluble than the starting materials, precipitates out of the solution.

The solid product is collected by filtration, washed with appropriate solvents to remove

impurities, and dried.

The synthesis of Dichloro(dicyclopentadiene)platinum(II) would follow a similar procedure,

substituting 1,5-cyclooctadiene with dicyclopentadiene.

Diagram 1: General Synthetic Pathway for Dichloro(diene)platinum(II) Complexes

Products

K₂[PtCl₄]

Dichloro(dicyclopentadiene)platinum(II)
+ Dicyclopentadiene

Dicyclopentadiene

Solvent (e.g., aq. EtOH)

2 KCl

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of Dichloro(dicyclopentadiene)platinum(II).

Spectroscopic and Structural Characterization
Detailed NMR (¹H, ¹³C, ¹⁹⁵Pt) and IR spectroscopic data, as well as a definitive single-crystal X-

ray structure for Dichloro(dicyclopentadiene)platinum(II), are not prevalent in the reviewed

literature. For comparison, the related complex, Dichloro(norbornadiene)platinum(II), has been

characterized by single-crystal X-ray analysis, revealing a pseudo-square planar coordination

geometry around the platinum atom.[3] It is anticipated that

Dichloro(dicyclopentadiene)platinum(II) would adopt a similar coordination geometry.
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Reactivity and Applications
The primary documented application of Dichloro(dicyclopentadiene)platinum(II) is in the field of

catalysis.

Catalysis
This complex has been identified as an efficient catalyst for hydrosilylation reactions.[4]

Hydrosilylation, the addition of a silicon-hydride bond across an unsaturated bond, is a

fundamental process in organosilicon chemistry.

A patent describes the use of (dicyclopentadiene)PtCl₂ in platinum-catalyzed hydrosilylation

reactions.[5]

Experimental Protocol: Catalytic Hydrosilylation (General)[4]

The unsaturated substrate (e.g., an alkene or alkyne) is dissolved in a suitable anhydrous

solvent under an inert atmosphere.

A catalytic amount of Dichloro(dicyclopentadiene)platinum(II) is added to the solution.

The hydrosilane is added, often dropwise, to the reaction mixture.

The reaction is stirred at a specified temperature until completion, which is monitored by

techniques such as GC-MS or NMR spectroscopy.

The product is isolated and purified using standard methods like distillation or

chromatography.

Diagram 2: Catalytic Cycle for Hydrosilylation (Chalk-Harrod Mechanism)
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Caption: A simplified representation of a plausible catalytic cycle for hydrosilylation.

Biological Activity and Drug Development Potential
Currently, there is a lack of specific studies in the scientific literature detailing the biological

activity, cytotoxicity, or potential applications of Dichloro(dicyclopentadiene)platinum(II) in drug

development. While other platinum(II) complexes are renowned for their anticancer properties,

this particular compound has not been a primary focus of such research.

Studies on other organometallic platinum(II) compounds have shown that their cytotoxicity can

be low, which may be related to their interaction with DNA.[6] The unique structural and

electronic properties of the dicyclopentadiene ligand could impart novel biological activities, but

this remains an area for future investigation.

Conclusion
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Dichloro(dicyclopentadiene)platinum(II) is a well-defined organometallic compound with

established utility as a catalyst, particularly in hydrosilylation reactions. While its fundamental

physical properties are documented by commercial suppliers, a comprehensive public

repository of its spectroscopic and crystallographic data is lacking. Its potential in the realm of

drug development is yet to be explored, presenting an open avenue for future research. This

guide consolidates the available information to provide a solid foundation for scientists and

researchers working with or considering the use of this platinum complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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